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Compound Name: Diisobutylamine hydrochloride

Cat. No.: B096849 Get Quote

Mechanism of Action: Microtubule Assembly
Inhibition
The primary mode of action for dinitroaniline herbicides and butamifos is the disruption of

mitosis (cell division)[6][7][8]. This mechanism classifies them as mitotic inhibitors, which act at

a specific point in the plant cell cycle.

These herbicides exert their effect by binding to tubulin, the protein subunit that polymerizes to

form microtubules[6][9]. Microtubules are essential components of the cytoskeleton and are

critical for the formation of the mitotic spindle during cell division. The herbicide-tubulin complex

is malformed and, when incorporated into a growing microtubule, it caps the chain, preventing

further elongation[6]. This action leads to a rapid disappearance of the mitotic spindle, which

prevents the proper segregation of chromosomes into daughter cells[7].

The macroscopic symptoms resulting from this microscopic disruption are characteristic:

Inhibition of Root Growth: The most notable effect is the cessation of root elongation,

particularly lateral or secondary roots[10].

Swelling of Root Tips: Cells in the root meristem fail to divide but continue to expand,

resulting in a distinct swelling behind the root cap[10][11].
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Stunted Growth: Overall plant growth is stunted as cell division is inhibited in shoots and

hypocotyls, often leading to brittle stems[10].

These herbicides are primarily effective as pre-emergence controls, acting on weed seedlings

as they germinate and preventing their establishment[7].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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